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Compound of Interest

Compound Name: Antiviral agent 45

Cat. No.: B12382588 Get Quote

Comparative Analysis: "Antiviral Agent 45" and
Remdesivir
A direct comparative analysis between "Antiviral agent 45" and remdesivir is not possible at

this time due to the lack of publicly available information on a specific therapeutic agent

designated as "Antiviral agent 45." Searches for this agent did not yield specific data

regarding its mechanism of action, efficacy, or experimental protocols. It is possible that

"Antiviral agent 45" is an internal designation for a compound not yet disclosed in public

research, a placeholder name, or a misnomer.

To facilitate a comprehensive comparison, specific details regarding "Antiviral agent 45" are

required. Once this information is available, a thorough analysis can be conducted against the

well-documented antiviral, remdesivir.

Remdesivir: A Profile
Remdesivir, sold under the brand name Veklury, is a broad-spectrum antiviral medication

developed by Gilead Sciences. It was originally developed to treat hepatitis C and was later

studied for Ebola virus disease and Marburg virus infections before its prominent use during

the COVID-19 pandemic.[1]
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Remdesivir is a prodrug, meaning it is administered in an inactive form and is converted to its

active form within the body's cells.[1] It functions as a nucleotide analog that inhibits viral RNA-

dependent RNA polymerase (RdRp), an essential enzyme for viral replication.[2][3][4]

The active form of remdesivir, remdesivir triphosphate (RDV-TP), mimics the natural building

blocks of RNA.[1][2] When the virus attempts to replicate its RNA genome, RDV-TP is

incorporated into the new RNA strand.[3] This incorporation leads to delayed chain termination,

effectively stopping the virus from making copies of itself.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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